Cas no 64497-33-2 (1-(2-Chlorophenyl)propane-1,2-dione)

• Product Name: 1-(2-Chlorophenyl)propane-1,2-dione
• CAS No: 64497-33-2
• MF: C₉H₇ClO₂
• MW: 182.60368180275
• CID: 1035885
• PubChem ID: 17865618
• Update Time: 2025-10-05

1-(2-Chlorophenyl)propane-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)propane-1,2-dione
• 1,2-Propanedione, 1-(2-chlorophenyl)-
• AGN-PC-01MNFD
• AK117645
• KB-08329
• SureCN1596844
• DTXSID50591392
• DB-010009
• CARKZQDAMOFQCY-UHFFFAOYSA-N
• 64497-33-2
• SCHEMBL1596844

• Inchi： 1S/C9H7ClO2/c1-6(11)9(12)7-4-2-3-5-8(7)10/h2-5H,1H3
• InChI Key： CARKZQDAMOFQCY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(C)=O)=O

Computed Properties

• Exact Mass: 182.0134572g/mol
• Monoisotopic Mass: 182.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų